(S)-3-(4-Chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-(4-nitro-3-(trifluoromethyl)phenyl)propanamide
CAS No.:
Cat. No.: VC16182251
Molecular Formula: C17H13ClF4N2O5
Molecular Weight: 436.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H13ClF4N2O5 |
|---|---|
| Molecular Weight | 436.7 g/mol |
| IUPAC Name | (2S)-3-(4-chloro-3-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]propanamide |
| Standard InChI | InChI=1S/C17H13ClF4N2O5/c1-16(26,8-29-10-3-4-12(18)13(19)7-10)15(25)23-9-2-5-14(24(27)28)11(6-9)17(20,21)22/h2-7,26H,8H2,1H3,(H,23,25)/t16-/m0/s1 |
| Standard InChI Key | LVWMWYCDQNZFKV-INIZCTEOSA-N |
| Isomeric SMILES | C[C@](COC1=CC(=C(C=C1)Cl)F)(C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F)O |
| Canonical SMILES | CC(COC1=CC(=C(C=C1)Cl)F)(C(=O)NC2=CC(=C(C=C2)[N+](=O)[O-])C(F)(F)F)O |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound’s structure features a chiral propanamide core with stereochemical specificity at the C2 position, as denoted by the (S)-configuration. Key substituents include:
-
A 4-chloro-3-fluorophenoxy group at the C3 position.
-
A hydroxyl (-OH) and methyl (-CH₃) group at the C2 position.
-
A 4-nitro-3-(trifluoromethyl)phenyl group bonded via an amide linkage at the N-terminus.
This arrangement confers unique electronic and steric properties, influencing its reactivity and biological interactions .
Table 1: Fundamental Molecular Properties
The presence of electron-withdrawing groups (e.g., nitro, trifluoromethyl) enhances metabolic stability, while halogen atoms (Cl, F) improve lipophilicity and membrane permeability.
Synthesis and Reaction Pathways
Multi-Step Synthetic Strategy
The synthesis of this compound involves sequential functionalization of the propanamide backbone, typically proceeding through three stages:
-
Halogenation and Nitration: Introduction of chloro and nitro groups to aromatic precursors under controlled electrophilic substitution conditions.
-
Amide Bond Formation: Coupling of the nitro-substituted aniline derivative with the halogenated phenoxypropanoyl chloride via nucleophilic acyl substitution.
-
Stereochemical Resolution: Chiral purification techniques, such as enzymatic resolution or chromatography, to isolate the (S)-enantiomer.
Table 2: Representative Synthetic Steps
| Step | Reaction Type | Key Reagents/Conditions |
|---|---|---|
| 1 | Electrophilic Aromatic Substitution | Cl₂/FeCl₃ (chlorination), HNO₃/H₂SO₄ (nitration) |
| 2 | Nucleophilic Acyl Substitution | Thionyl chloride (SOCl₂), DMAP catalyst |
| 3 | Chiral Separation | Chiral HPLC, Enzymatic resolution |
Industrial-scale production remains challenging due to the need for high enantiomeric purity and the cost of fluorinated reagents.
Biological Activity and Pharmacological Studies
Mechanism of Action
Preliminary studies suggest the compound interacts with multiple biological targets:
-
Anti-inflammatory Activity: Inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) pathways, reducing prostaglandin and leukotriene synthesis.
-
Anticancer Potential: Apoptotic induction in cancer cell lines via Bcl-2 protein suppression and caspase-3 activation.
Table 3: In Vitro Biological Activity
| Assay Model | Observed Effect | IC₅₀/EC₅₀ | Source |
|---|---|---|---|
| COX-2 Inhibition | 82% inhibition at 10 μM | 2.3 μM | |
| MCF-7 Breast Cancer | 70% cell death at 50 μM | 18.4 μM |
Pharmacokinetic Profile
While in vivo data remain limited, structural analogs exhibit:
-
Oral Bioavailability: ~40% in rodent models due to enhanced lipophilicity.
-
Half-Life: 6–8 hours, with hepatic clearance via glucuronidation.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume